Cas no 2680880-61-7 (4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid)

• Product Name: 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• CAS No: 2680880-61-7
• MF: C₁₄H₁₀F₃NO₄S
• MW: 345.293713092804
• CID: 5627487
• PubChem ID: 165921166
• Update Time: 2025-08-05

4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28297788
• 2680880-61-7
• 4-(4-methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid
• 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

• Inchi： 1S/C14H10F3NO4S/c1-22-8-4-2-7(3-5-8)9-6-23-11(10(9)12(19)20)18-13(21)14(15,16)17/h2-6H,1H3,(H,18,21)(H,19,20)
• InChI Key： SWAJBXIKJFWHBL-UHFFFAOYSA-N
• SMILES： S1C=C(C2C=CC(=CC=2)OC)C(C(=O)O)=C1NC(C(F)(F)F)=O

Computed Properties

• Exact Mass: 345.02826346g/mol
• Monoisotopic Mass: 345.02826346g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 452
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 104Ų

Additional information on 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid

Comprehensive Overview of 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680880-61-7)

The compound 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680880-61-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a thiophene core substituted with a methoxyphenyl group and a trifluoroacetamido moiety, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.

In recent years, the demand for fluorinated compounds like 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to develop next-generation therapeutics with improved pharmacokinetic properties. The incorporation of trifluoroacetamido groups is a strategic approach to achieve these goals, as fluorine atoms often enhance binding affinity and selectivity.

Another area of interest is the compound's role in agrochemical innovation. The thiophene scaffold is known for its pesticidal and herbicidal activities, and modifications with methoxyphenyl groups can further optimize these effects. With the global push toward sustainable agriculture, researchers are exploring how 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid can contribute to the development of eco-friendly crop protection agents.

From a synthetic chemistry perspective, the compound's carboxylic acid functionality offers versatility for further derivatization. This is particularly relevant in the context of click chemistry and bioconjugation, where researchers seek efficient methods to link molecules for diagnostic or therapeutic purposes. The rise of AI-driven drug discovery has also increased the need for such building blocks, as they are often used in high-throughput screening libraries.

Environmental and regulatory considerations are also shaping the discourse around 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid. As the chemical industry moves toward green chemistry principles, there is a focus on optimizing the synthesis of this compound to minimize waste and energy consumption. This aligns with broader societal concerns about sustainable manufacturing and carbon footprint reduction.

In summary, 4-(4-Methoxyphenyl)-2-(2,2,2-trifluoroacetamido)thiophene-3-carboxylic acid (CAS No. 2680880-61-7) represents a multifaceted tool for researchers across pharmaceuticals, agrochemicals, and materials science. Its structural features and functional groups make it a promising candidate for addressing some of the most pressing challenges in modern science, from drug resistance to food security. As innovation continues, this compound is likely to remain at the forefront of scientific exploration.